2-{[2-(2-methoxyphenoxy)ethyl]thio}-6-nitro-1,3-benzothiazole

• IUPAC Name: 2-[2-(2-methoxyphenoxy)ethylsulfanyl]-6-nitro-1,3-benzothiazole
• InChI: InChI=1S/C16H14N2O4S2/c1-21-13-4-2-3-5-14(13)22-8-9-23-16-17-12-7-6-11(18(19)20)10-15(12)24-16/h2-7,10H,8-9H2,1H3
• InChI Key: FVKYGPMJOJGTIB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCCSC2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C16H14N2O4S2
• Molecular Weight: 362.4 g/mol

Description

2-{[2-(2-methoxyphenoxy)ethyl]thio}-6-nitro-1,3-benzothiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a benzothiazole derivative that possesses unique properties, making it an attractive candidate for use in scientific research.

Mechanism of Action

The mechanism of action of 2-{[2-(2-methoxyphenoxy)ethyl]thio}-6-nitro-1,3-benzothiazole is not fully understood. However, studies suggest that this compound exerts its effects by inhibiting the growth and proliferation of cancer cells and microbial organisms. It is believed that this compound interferes with the DNA synthesis and cell division processes, leading to cell death.
Biochemical and Physiological Effects:
2-{[2-(2-methoxyphenoxy)ethyl]thio}-6-nitro-1,3-benzothiazole has been found to exhibit various biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells, reduce inflammation, and inhibit microbial growth. Moreover, this compound has been found to exhibit low toxicity levels, making it a potentially safe candidate for use in scientific research.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[2-(2-methoxyphenoxy)ethyl]thio}-6-nitro-1,3-benzothiazole in lab experiments include its unique chemical structure, which makes it an attractive candidate for use in drug discovery and development. Additionally, this compound exhibits low toxicity levels, making it a potentially safe candidate for use in scientific research.
The limitations of using 2-{[2-(2-methoxyphenoxy)ethyl]thio}-6-nitro-1,3-benzothiazole in lab experiments include its complex synthesis process, which can be time-consuming and expensive. Moreover, the mechanism of action of this compound is not fully understood, making it challenging to optimize its use in scientific research.

Future Directions

There are several future directions for the use of 2-{[2-(2-methoxyphenoxy)ethyl]thio}-6-nitro-1,3-benzothiazole in scientific research. These include:
1. Further exploration of its mechanisms of action to optimize its use in drug discovery and development.
2. Investigation of its potential applications in the treatment of various microbial infections.
3. Evaluation of its potential use in the treatment of inflammatory diseases.
4. Exploration of its potential use in combination therapy with other drugs to enhance its effectiveness.
5. Investigation of its potential use in the treatment of other types of cancer.
Conclusion:
In conclusion, 2-{[2-(2-methoxyphenoxy)ethyl]thio}-6-nitro-1,3-benzothiazole is a chemical compound that exhibits unique properties, making it an attractive candidate for use in scientific research. Its potential applications in drug discovery and development, as well as its low toxicity levels, make it a promising candidate for further exploration. However, further research is needed to fully understand its mechanisms of action and optimize its use in scientific research.

Synthesis Methods

The synthesis of 2-{[2-(2-methoxyphenoxy)ethyl]thio}-6-nitro-1,3-benzothiazole involves multiple steps, including the reaction of 2-mercaptobenzothiazole with epichlorohydrin, followed by the reaction of the resulting product with 2-methoxyphenol and nitric acid. The final product is obtained through recrystallization and purification techniques.

Scientific Research Applications

2-{[2-(2-methoxyphenoxy)ethyl]thio}-6-nitro-1,3-benzothiazole has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit antimicrobial, antitumor, and anti-inflammatory properties. Its unique chemical structure makes it an attractive candidate for use in drug discovery and development.